Cas no 1524996-22-2 (N-(2,5-dimethoxyphenyl)methylhydroxylamine)

N-(2,5-dimethoxyphenyl)methylhydroxylamine is a specialized organic compound featuring a hydroxylamine functional group attached to a 2,5-dimethoxyphenylmethyl scaffold. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of heterocyclic compounds and pharmaceutical derivatives. Its dimethoxy substitution pattern enhances electron density, facilitating selective reactions in nucleophilic or electrophilic processes. The hydroxylamine moiety offers versatility in oxidation, reduction, and condensation reactions, making it useful in the synthesis of bioactive molecules. The compound is typically handled under controlled conditions due to its reactivity. Its well-defined structure and functional group compatibility contribute to its utility in research and industrial applications.

N-(2,5-dimethoxyphenyl)methylhydroxylamine structure

1524996-22-2 structure

Product Name:N-(2,5-dimethoxyphenyl)methylhydroxylamine

CAS No:1524996-22-2

MF:C₉H₁₃NO₃

MW:183.204422712326

CID:6317460

PubChem ID:82686597

Update Time:2025-05-24

N-(2,5-dimethoxyphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

- N-(2,5-dimethoxyphenyl)methylhydroxylamine
- EN300-1831236
- 1524996-22-2
- N-[(2,5-dimethoxyphenyl)methyl]hydroxylamine
- AKOS021004233
- Inchi： 1S/C9H13NO3/c1-12-8-3-4-9(13-2)7(5-8)6-10-11/h3-5,10-11H,6H2,1-2H3
- InChI Key： MNLPMYRGLCVIGJ-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1CNO)OC

Computed Properties

Exact Mass: 183.08954328g/mol
Monoisotopic Mass: 183.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 50.7Å²

N-(2,5-dimethoxyphenyl)methylhydroxylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1831236-1g	N-[(2,5-dimethoxyphenyl)methyl]hydroxylamine	1524996-22-2	1g	$414.0	2023-09-19
Enamine	EN300-1831236-5g	N-[(2,5-dimethoxyphenyl)methyl]hydroxylamine	1524996-22-2	5g	$1199.0	2023-09-19
Enamine	EN300-1831236-10g	N-[(2,5-dimethoxyphenyl)methyl]hydroxylamine	1524996-22-2	10g	$1778.0	2023-09-19
Enamine	EN300-1831236-0.05g	N-[(2,5-dimethoxyphenyl)methyl]hydroxylamine	1524996-22-2	0.05g	$348.0	2023-09-19
Enamine	EN300-1831236-0.1g	N-[(2,5-dimethoxyphenyl)methyl]hydroxylamine	1524996-22-2	0.1g	$364.0	2023-09-19
Enamine	EN300-1831236-0.25g	N-[(2,5-dimethoxyphenyl)methyl]hydroxylamine	1524996-22-2	0.25g	$381.0	2023-09-19
Enamine	EN300-1831236-0.5g	N-[(2,5-dimethoxyphenyl)methyl]hydroxylamine	1524996-22-2	0.5g	$397.0	2023-09-19
Enamine	EN300-1831236-1.0g	N-[(2,5-dimethoxyphenyl)methyl]hydroxylamine	1524996-22-2	1g	$785.0	2023-05-26
Enamine	EN300-1831236-2.5g	N-[(2,5-dimethoxyphenyl)methyl]hydroxylamine	1524996-22-2	2.5g	$810.0	2023-09-19
Enamine	EN300-1831236-5.0g	N-[(2,5-dimethoxyphenyl)methyl]hydroxylamine	1524996-22-2	5g	$2277.0	2023-05-26

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Additional information on N-(2,5-dimethoxyphenyl)methylhydroxylamine

N-(2,5-Dimethoxyphenyl)methylhydroxylamine: A Comprehensive Overview

The compound N-(2,5-dimethoxyphenyl)methylhydroxylamine (CAS No. 1524996-22-2) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of hydroxylamines, which are widely used as reducing agents, ligands in catalysis, and intermediates in organic synthesis. The methylhydroxylamine moiety in this compound contributes to its unique reactivity and selectivity, making it a valuable tool in modern chemistry.

Recent studies have highlighted the importance of N-(2,5-dimethoxyphenyl)methylhydroxylamine in the field of drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and antioxidant properties. The dimethoxyphenyl group attached to the nitrogen atom plays a crucial role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for further investigation in medicinal chemistry.

In terms of synthesis, N-(2,5-dimethoxyphenyl)methylhydroxylamine can be prepared through various methods, including nucleophilic substitution and reductive amination. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives of this compound, which are highly sought after in chiral catalysis and asymmetric drug design. The use of methylhydroxylamine as a chiral auxiliary has opened new avenues for stereocontrol in organic synthesis.

The structural features of N-(2,5-dimethoxyphenyl)methylhydroxylamine make it an excellent candidate for applications in materials science as well. Its ability to coordinate with metal ions has been exploited in the development of novel metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal for gas storage and separation applications.

From an environmental perspective, the biodegradability and toxicity of N-(2,5-dimethoxyphenyl)methylhydroxylamine have been studied extensively. Research indicates that under controlled conditions, this compound undergoes rapid microbial degradation, minimizing its environmental footprint. This makes it a more sustainable alternative to traditional reagents used in industrial processes.

In conclusion, N-(2,5-dimethoxyphenyl)methylhydroxylamine (CAS No. 1524996-22-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application development, position it as a key player in future scientific innovations. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.